C.I. Acid Orange 63
C.I. Acid Orange 63
Brand Name:
Vulcanchem
CAS No.:
15792-50-4
VCID:
VC0096862
InChI:
InChI=1S/C35H28N6O10S3.2Na/c1-22-3-16-31(17-4-22)54(49,50)51-29-14-10-27(11-15-29)36-38-32-20-7-25(21-33(32)53(46,47)48)24-5-8-26(9-6-24)37-39-34-23(2)40-41(35(34)42)28-12-18-30(19-13-28)52(43,44)45;;/h3-21,34H,1-2H3,(H,43,44,45)(H,46,47,48);;/q;2*+1/p-2
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)N=NC3=C(C=C(C=C3)C4=CC=C(C=C4)N=NC5C(=NN(C5=O)C6=CC=C(C=C6)S(=O)(=O)[O-])C)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C35H26N6Na2O10S3
Molecular Weight:
832.8 g/mol
C.I. Acid Orange 63
CAS No.: 15792-50-4
Main Products
VCID: VC0096862
Molecular Formula: C35H26N6Na2O10S3
Molecular Weight: 832.8 g/mol
| CAS No. | 15792-50-4 |
|---|---|
| Product Name | C.I. Acid Orange 63 |
| Molecular Formula | C35H26N6Na2O10S3 |
| Molecular Weight | 832.8 g/mol |
| IUPAC Name | disodium;5-[4-[[3-methyl-5-oxo-1-(4-sulfonatophenyl)-4H-pyrazol-4-yl]diazenyl]phenyl]-2-[[4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]benzenesulfonate |
| Standard InChI | InChI=1S/C35H28N6O10S3.2Na/c1-22-3-16-31(17-4-22)54(49,50)51-29-14-10-27(11-15-29)36-38-32-20-7-25(21-33(32)53(46,47)48)24-5-8-26(9-6-24)37-39-34-23(2)40-41(35(34)42)28-12-18-30(19-13-28)52(43,44)45;;/h3-21,34H,1-2H3,(H,43,44,45)(H,46,47,48);;/q;2*+1/p-2 |
| Standard InChIKey | ZHWICICYHQPKAD-UHFFFAOYSA-L |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)N=NC3=C(C=C(C=C3)C4=CC=C(C=C4)N=NC5C(=NN(C5=O)C6=CC=C(C=C6)S(=O)(=O)[O-])C)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)N=NC3=C(C=C(C=C3)C4=CC=C(C=C4)N=NC5C(=NN(C5=O)C6=CC=C(C=C6)S(=O)(=O)[O-])C)S(=O)(=O)[O-].[Na+].[Na+] |
| PubChem Compound | 73434 |
| Last Modified | Nov 11 2021 |
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